Cas no 1806982-18-2 (4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806982-18-2
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4890978
• Update Time: 2025-06-21

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-8(11)3-1-5(9(12,13)14)15-4(7(3)18)2-6(16)17/h1,8,18H,2H2,(H,16,17)
• InChI Key： SDPRAAWZYZPVCJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(CC(=O)O)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1806982-18-2)

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1806982-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, characterized by its unique structural motifs that include both difluoromethyl and trifluoromethyl substituents, alongside a hydroxyl group and an acetic acid moiety. These structural features contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The presence of multiple fluorinated groups in 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid imparts enhanced metabolic stability and lipophilicity, which are critical factors in the design of bioactive molecules. Fluoroalkyl groups, particularly those with two or three fluorine atoms, are widely employed in medicinal chemistry due to their ability to modulate pharmacokinetic profiles, improve binding affinity to biological targets, and enhance resistance to enzymatic degradation. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing the binding interactions of small-molecule inhibitors with protein targets, a phenomenon often attributed to its ability to engage in favorable dipole-dipole interactions and steric effects.

Recent advancements in computational chemistry and molecular modeling have further elucidated the role of fluorinated pyridines in drug design. Studies have demonstrated that the electronic properties of fluorine atoms can significantly influence the reactivity and selectivity of chemical transformations, making compounds like 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid attractive for developing novel therapeutic agents. The hydroxyl group present in the molecule also introduces potential sites for hydrogen bonding interactions, which can be exploited to enhance receptor binding affinity and improve pharmacological efficacy.

In the context of contemporary pharmaceutical research, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural framework provides a versatile platform for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to achieve desired biological outcomes. For instance, derivatives of this compound have been investigated for their potential antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethyl group, known for its electron-withdrawing nature, can enhance the metabolic stability of drug candidates by reducing susceptibility to oxidative degradation pathways.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions with appropriate electrophiles or nucleophiles, followed by fluorination steps using established methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The introduction of fluorinated groups often necessitates specialized conditions to prevent unwanted side reactions, highlighting the importance of precise synthetic methodologies in handling such sensitive compounds.

From a regulatory perspective, compounds like 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid must undergo rigorous characterization and evaluation before being considered for clinical development. This includes comprehensive analytical testing to confirm molecular structure, purity standards, and potential impurities. Additionally, any proposed therapeutic applications would require preclinical studies to assess toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. These studies are essential for ensuring that the compound is safe and effective before it can be advanced into human trials.

The growing interest in fluorinated pyridines as pharmacophores has spurred innovation in synthetic methodologies and drug discovery strategies. Researchers are increasingly leveraging computational tools to predict the biological activity of novel derivatives based on their structural features. This approach has led to the identification of several promising candidates that are currently undergoing further investigation in academic and industrial settings. The versatility of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid as a building block underscores its significance in advancing pharmaceutical research.

In conclusion,4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806982-18-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorinated substituents and functional groups makes it a valuable asset in medicinal chemistry libraries. As research continues to uncover new applications for this compound and its derivatives,4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-acetic acid is likely to remain at the forefront of pharmaceutical innovation.